Cas no 392295-74-8 (N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide)

• Product Name: N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide
• CAS No: 392295-74-8
• MF: C₂₀H₂₀N₄O₃S₂
• MW: 428.527801513672
• CID: 6151181
• PubChem ID: 4639934
• Update Time: 2025-10-28

N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide
• Oprea1_830834
• N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-methoxybenzamide
• 392295-74-8
• N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-methoxybenzamide
• N-[5-({[(2,4-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-1,3,4-THIADIAZOL-2-YL]-4-METHOXYBENZAMIDE
• F0417-0615
• Z28710538
• AKOS001304388

• Inchi： 1S/C20H20N4O3S2/c1-12-4-9-16(13(2)10-12)21-17(25)11-28-20-24-23-19(29-20)22-18(26)14-5-7-15(27-3)8-6-14/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26)
• InChI Key： WITJUUIAYGDCCV-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=CC(=CC=2)OC)=O)S1)CC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 428.09768286g/mol
• Monoisotopic Mass: 428.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide

Introduction to N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide and Its Applications

N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 392295-74-8, belongs to a class of molecules known for their potential biological activities. The intricate architecture of this molecule, featuring multiple functional groups, makes it a subject of intense study for its potential applications in drug development and therapeutic interventions.

The core structure of N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide is characterized by the presence of a thiadiazole ring, which is a well-known pharmacophore in medicinal chemistry. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The inclusion of a sulfanyl group further enhances the compound's potential bioactivity by providing additional sites for interaction with biological targets.

One of the most striking features of this compound is its amidic functionality, which is evident from the presence of a benzamide moiety. Amides are common in pharmaceuticals due to their ability to form hydrogen bonds, which can improve binding affinity and selectivity. The methoxy group on the benzene ring adds another layer of complexity, influencing the electronic properties and solubility of the molecule. These structural elements collectively contribute to the compound's unique chemical and biological profile.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. Studies using molecular docking simulations have suggested that N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide may interact with various enzymes and receptors involved in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent.

In vitro studies have begun to unravel the mechanism of action of this compound. Initial experiments indicate that it may inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. The thiadiazole ring and sulfanyl group appear to play a critical role in modulating these enzymatic activities. Further research is needed to confirm these findings and to identify any potential off-target effects.

The synthesis of N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide presents several challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been employed to obtain high-purity samples. These advancements are crucial for conducting thorough biological evaluations.

One area where this compound shows promise is in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide to modulate inflammatory pathways suggests that it could serve as a lead compound for developing novel therapeutics. Preclinical studies are currently underway to assess its efficacy and safety profile in animal models.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide exemplifies this collaborative effort. Chemists design and synthesize novel molecules based on structural motifs known to be biologically active. Biologists then test these compounds in vitro and in vivo to determine their efficacy and toxicity. Pharmacologists work on optimizing drug delivery systems to enhance therapeutic outcomes.

The use of high-throughput screening (HTS) techniques has accelerated the discovery process for new drug candidates like N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide. These methods allow researchers to rapidly test thousands of compounds against various biological targets simultaneously. HTS has been instrumental in identifying hits that exhibit promising activity profiles for further optimization.

Another exciting aspect of this compound is its potential application in combination therapies. Many diseases are complex and require multiple drugs to achieve optimal treatment outcomes. N-5-({(2,4-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-4-methoxybenzamide could be used in conjunction with other agents targeting different pathways. This approach has shown great promise in treating conditions such as cancer and infectious diseases.

The future prospects for N-5-( ${(2， 4 - dimethylphenyl) carbamoylmethyl} sulfanyl ) - 1 ， 3 ， 4 - thiadiazol - 2 - yl - 4 - methoxybenzamide are bright， given its unique structural features and potential biological activities。 As research continues， more insights into its mechanism of action will be uncovered， paving the way for new therapeutic strategies。 Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide。